![molecular formula C16H24N2O2 B7577049 N-ethyl-4-methyl-3-(oxan-3-ylmethylamino)benzamide](/img/structure/B7577049.png)
N-ethyl-4-methyl-3-(oxan-3-ylmethylamino)benzamide
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Overview
Description
N-ethyl-4-methyl-3-(oxan-3-ylmethylamino)benzamide, also known as EOM-BIN, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.
Mechanism of Action
N-ethyl-4-methyl-3-(oxan-3-ylmethylamino)benzamide acts as a selective antagonist of the alpha7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is involved in the release of neurotransmitters such as dopamine and acetylcholine. By blocking the activation of this receptor, this compound can modulate the release of these neurotransmitters and affect cognitive processes such as learning and memory.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the release of neurotransmitters such as dopamine and acetylcholine, which are involved in cognitive processes such as learning and memory. This compound has also been shown to have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-ethyl-4-methyl-3-(oxan-3-ylmethylamino)benzamide is its selectivity for the alpha7 nicotinic acetylcholine receptor, which allows for targeted modulation of cognitive processes. However, one limitation is that its effects on other receptors and neurotransmitters are not fully understood, which could limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research on N-ethyl-4-methyl-3-(oxan-3-ylmethylamino)benzamide. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its effects on other receptors and neurotransmitters, which could lead to the development of new therapeutic targets. Additionally, research could focus on developing more efficient synthesis methods for this compound to increase its availability for scientific research.
Synthesis Methods
N-ethyl-4-methyl-3-(oxan-3-ylmethylamino)benzamide can be synthesized through a multi-step process starting with the reaction of 4-methyl-3-nitrobenzoic acid with ethylamine to form N-ethyl-4-methyl-3-nitrobenzamide. This is followed by reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas. The final step involves the reaction of the amino group with oxan-3-ylmethyl chloride to form this compound.
Scientific Research Applications
N-ethyl-4-methyl-3-(oxan-3-ylmethylamino)benzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the alpha7 nicotinic acetylcholine receptor, which is involved in cognitive processes such as learning and memory. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-ethyl-4-methyl-3-(oxan-3-ylmethylamino)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-3-17-16(19)14-7-6-12(2)15(9-14)18-10-13-5-4-8-20-11-13/h6-7,9,13,18H,3-5,8,10-11H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPABVKZKKWOGCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC(=C(C=C1)C)NCC2CCCOC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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